(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-(4-methoxy-phenyl)-methanol

• Molecular Formula: C16H16O4
• Molecular Weight: 272.29 g/mol
• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-6-yl-(4-methoxyphenyl)methanol
• InChI: InChI=1S/C16H16O4/c1-18-13-5-2-11(3-6-13)16(17)12-4-7-14-15(10-12)20-9-8-19-14/h2-7,10,16-17H,8-9H2,1H3
• InChI Key: ZGRQAGLCZYOUEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C2=CC3=C(C=C2)OCCO3)O

Description

(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-(4-methoxy-phenyl)-methanol is a useful research compound. Its molecular formula is C16H16O4 and its molecular weight is 272.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 6-bromo-2,3-dihydro-benzo[1,4]dioxine (1.66 g, 7.7 mmol) and dry THF (20 mL) was cooled to −78° C., evacuated and refilled with nitrogen for 10 cycles. To this clear solution was slowly added n-butyllithium (2.9 mL, 7.4 mmol) and stirred for 20 min. Then a mixture of 4-methoxy-benzaldehyde (0.90 g, 6.6 mmol) in dry THF (10 mL) was added and stirred for 1 hour at −78° C. The mixture was quenched with isopropanol (3.4 mL, 44 mmol) and added water (10 mL). The mixture was extracted with EtOAc (3×30 mL). The combined organic phases were washed with water (2×30 mL), dried over MgSO4 and concentrated to give (2,3-dihydro-benzo[1,4]dioxin-6-yl)-(4-methoxy-phenyl)-methanol as an oil (2.04 g, 102% crude yield). The product was used in the next step without further purification.